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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing potential lot-to-lot variability of CAY10580, a potent

and selective prostaglandin EP4 receptor agonist. While there are no widespread documented

reports of significant lot-to-lot variability for CAY10580, this guide offers troubleshooting

protocols and frequently asked questions (FAQs) to ensure experimental consistency and data

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is CAY10580 and what is its primary mechanism of action?

CAY10580 is a selective agonist for the prostaglandin E2 (PGE2) receptor subtype 4 (EP4).[1]

[2] The EP4 receptor is a Gs protein-coupled receptor that, upon activation, stimulates adenylyl

cyclase to increase intracellular cyclic AMP (cAMP) levels.[1] This signaling pathway is involved

in various physiological processes, including bone formation, inflammation, and regulation of

cholesterol homeostasis.[1][3]

Q2: Are there any known issues with lot-to-lot variability for CAY10580?

Currently, there are no specific, widely documented issues concerning the lot-to-lot variability of

CAY10580 in peer-reviewed literature or manufacturer communications. However, lot-to-lot

variation can be a potential issue for any reagent and can arise from manufacturing processes,

storage conditions, or handling.[4] Therefore, it is a good practice to implement quality control

measures when switching to a new lot of the compound.
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Q3: What are the recommended solvents and storage conditions for CAY10580?

CAY10580 is typically supplied as a solution in ethanol.[5][6] It is soluble in organic solvents

such as DMSO and dimethylformamide (DMF) at approximately 10 mg/mL, and in ethanol at

around 20 mg/mL.[1] For aqueous solutions, its solubility in PBS (pH 7.2) is approximately 2.5

mg/mL.[1][5] It is recommended to store the stock solution at -20°C for long-term stability,

which is reported to be at least two years.[1][5] Aqueous solutions are not recommended for

storage for more than one day.[5]

Q4: What are the typical physical and chemical properties of CAY10580?

The table below summarizes the key physical and chemical properties of CAY10580.

Property Value Reference

Molecular Formula C19H35NO4 [1][7]

Molecular Weight 341.5 g/mol [1][6]

Appearance
A solution in ethanol or a neat

oil
[5][8]

Purity ≥96% [1][6]

CAS Number 64054-40-6 [1][7]

Q5: What is the binding affinity of CAY10580 for the EP receptors?

CAY10580 is highly selective for the EP4 receptor. The binding affinities (Ki) for the different EP

receptor subtypes are summarized below.

Receptor Subtype Ki (nM) Reference

EP4 35 [1][7]

EP1 >3,000 [1][9]

EP2 2,000 [1][9]

EP3 >3,000 [1][9]
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Troubleshooting Guide: Investigating Potential Lot-
to-Lot Variability
If you suspect that a new lot of CAY10580 is producing different results compared to a previous

lot, follow this troubleshooting guide.

Issue: Reduced or altered cellular response with a new lot of CAY10580.

Possible Cause 1: Degradation of the compound due to improper storage or handling.

Troubleshooting Steps:

Verify that the new lot of CAY10580 has been stored at the recommended -20°C.

If preparing fresh dilutions, ensure the solvent is anhydrous and of high quality.

For aqueous solutions, always prepare them fresh before each experiment.

Possible Cause 2: Inaccurate concentration of the stock solution.

Troubleshooting Steps:

If the compound was supplied as a solid, re-verify the calculations used to prepare the

stock solution.

If possible, have the concentration of the stock solution verified by an analytical method

such as UV-Vis spectroscopy or HPLC.

Possible Cause 3: Genuine lot-to-lot variability in compound potency.

Troubleshooting Steps:

Perform a Dose-Response Curve Comparison: This is the most critical step to assess the

potency of the new lot.

Side-by-Side Experiment: Design an experiment where the old, trusted lot and the new lot

are tested in parallel.
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Endpoint Measurement: Use a well-established downstream marker of EP4 activation in

your experimental system. A common and reliable endpoint is the measurement of

intracellular cAMP levels.

Experimental Protocol: Comparative Dose-Response
Analysis of CAY10580 Lots
This protocol outlines a method to compare the potency of a new lot of CAY10580 against a

previously validated lot by measuring cAMP production in a suitable cell line.

1. Cell Culture:

Culture a cell line known to express the EP4 receptor (e.g., HEK293 cells stably expressing
EP4, or a relevant endogenous cell line).
Plate the cells in a 96-well plate at a density that will result in a confluent monolayer on the
day of the experiment.

2. Preparation of CAY10580 Dilutions:

Prepare serial dilutions of both the old and new lots of CAY10580. A typical concentration
range to test would be from 1 nM to 10 µM.
Ensure the final solvent concentration is consistent across all wells and does not exceed a
level that affects cell viability (typically <0.1% for DMSO).

3. cAMP Assay:

On the day of the experiment, aspirate the culture medium and replace it with serum-free
medium containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Incubate for a short period.
Add the different concentrations of the old and new lots of CAY10580 to the respective wells.
Include a vehicle control (solvent only).
Incubate for the optimal time to stimulate cAMP production (this may need to be determined
empirically but is often in the range of 15-30 minutes).
Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP
assay kit (e.g., ELISA or HTRF-based assays).

4. Data Analysis:
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Plot the cAMP concentration against the log of the CAY10580 concentration for both lots.
Fit the data to a four-parameter logistic curve to determine the EC50 (half-maximal effective
concentration) for each lot.
A significant deviation in the EC50 value between the two lots would suggest a difference in
potency.

Visualizing Experimental Workflows and Signaling
Pathways
To aid in understanding the experimental and biological processes, the following diagrams

have been generated using Graphviz.
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Caption: Workflow for comparing CAY10580 lot potency.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b593249?utm_src=pdf-body-img
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAY10580

EP4 Receptor

binds

Gαs

activates

Adenylyl Cyclase

stimulates

cAMP

converts

ATP

PKA

activates

Cellular Response

phosphorylates targets

Click to download full resolution via product page

Caption: CAY10580 signaling pathway via the EP4 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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